Cas no 1201918-15-1 (Glycocholic-2,2,4,4-d4 Acid)
Glycocholic-2,2,4,4-d4 Acid is a deuterium-labeled analog of glycocholic acid, a primary bile acid conjugate. The incorporation of four deuterium atoms at the 2,2,4,4 positions enhances its utility as a stable isotope-labeled internal standard for mass spectrometry-based analyses. This compound is particularly valuable in metabolic studies, enabling precise quantification of glycocholic acid in biological matrices such as serum, urine, or bile. Its high isotopic purity and chemical stability ensure reliable performance in LC-MS/MS applications, minimizing interference from endogenous analogs. The labeled structure also facilitates tracking in tracer studies, supporting research in bile acid metabolism, liver function, and related disorders.
Glycocholic-2,2,4,4-d4 Acid structure
Product Name:Glycocholic-2,2,4,4-d4 Acid
CAS No:1201918-15-1
MF:C26H43NO6
MW:469.64737534523
CID:1066194
Update Time:2025-06-11
Glycocholic-2,2,4,4-d4 Acid Chemical and Physical Properties
Names and Identifiers
-
- Glycocholic-2,2,4,4-d4 Acid
- 2-[[(4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-2,2,4,4-Tetradeuterio-3,7,12-trihydroxy-10,13-dimet
- Glycocholic acid (D4)
- Glycocholic Acid-d4
-
- Inchi: 1S/C26H43NO6/c1-14(4-7-22(31)27-13-23(32)33)17-5-6-18-24-19(12-21(30)26(17,18)3)25(2)9-8-16(28)10-15(25)11-20(24)29/h14-21,24,28-30H,4-13H2,1-3H3,(H,27,31)(H,32,33)/t14-,15+,16-,17-,18+,19+,20-,21+,24+,25+,26-/m1/s1/i8D2,10D2
- InChI Key: RFDAIACWWDREDC-WZQUIQSLSA-N
- SMILES: O[C@H]1C[C@@H]2[C@@]3(C)CC([2H])([2H])[C@H](C([2H])([2H])[C@H]3C[C@H]([C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(NCC(=O)O)=O)[C@]21C)O)O
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 759
- XLogP3: 2.9
- Topological Polar Surface Area: 127
Glycocholic-2,2,4,4-d4 Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | G641371-5mg |
Glycocholic-2,2,4,4-d4 Acid |
1201918-15-1 | 5mg |
$ 281.00 | 2023-09-07 | ||
| TRC | G641371-10mg |
Glycocholic-2,2,4,4-d4 Acid |
1201918-15-1 | 10mg |
$ 467.00 | 2023-09-07 | ||
| ChemScence | CS-0101423-1mg |
Glycocholic acid-d4 |
1201918-15-1 | 1mg |
$170.0 | 2022-04-28 | ||
| ChemScence | CS-0101423-5mg |
Glycocholic acid-d4 |
1201918-15-1 | 5mg |
$490.0 | 2022-04-28 | ||
| ChemScence | CS-0101423-10mg |
Glycocholic acid-d4 |
1201918-15-1 | 10mg |
$840.0 | 2022-04-28 | ||
| eNovation Chemicals LLC | Y1249542-5mg |
N-[(3a,5ß,7a,12a)-3,7,12-trihydroxy-24-oxocholan-24-yl-2,2,4,4-d4]-glycine |
1201918-15-1 | 98%D | 5mg |
$1270 | 2024-06-05 | |
| Cooke Chemical | LN2951649-100ug |
GlycocholicAcid-d4MaxSpec?Standard |
1201918-15-1 | ≥95% | 100ug |
RMB 1636.00 | 2023-09-07 | |
| 1PlusChem | 1P01EQ4S-1mg |
N-[(3α,5β,7α,12α)-3,7,12-trihydroxy-24-oxocholan-24-yl-2,2,4,4-d4]-glycine |
1201918-15-1 | ≥99% deuterated forms (d1-d4) | 1mg |
$151.00 | 2023-12-26 | |
| 1PlusChem | 1P01EQ4S-5mg |
N-[(3α,5β,7α,12α)-3,7,12-trihydroxy-24-oxocholan-24-yl-2,2,4,4-d4]-glycine |
1201918-15-1 | ≥99% deuterated forms (d1-d4) | 5mg |
$561.00 | 2023-12-26 | |
| A2B Chem LLC | AX65868-1mg |
N-[(3α,5β,7α,12α)-3,7,12-trihydroxy-24-oxocholan-24-yl-2,2,4,4-d4]-glycine |
1201918-15-1 | ≥99% deuterated forms (d1-d4) | 1mg |
$96.00 | 2024-04-20 |
Glycocholic-2,2,4,4-d4 Acid Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives
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